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Compound of Interest

Compound Name: QM385

Cat. No.: B2607218

For Researchers, Scientists, and Drug Development Professionals

Introduction

QM38S5 is a potent and specific inhibitor of sepiapterin reductase (SPR), a key enzyme in the
tetrahydrobiopterin (BH4) synthesis pathway.[1][2] With a reported IC50 of 1.49 nM for SPR,
QM385 effectively blocks T-cell proliferation and demonstrates potential in studying
autoimmunity.[1][2] These application notes provide detailed protocols for the dissolution and
use of QM385 in various in vitro assays, ensuring reliable and reproducible results for
researchers in drug discovery and development.

Chemical Properties

Property Value Reference

Molecular Weight 409.37 g/mol --INVALID-LINK--
Formula C17H18F3N702 --INVALID-LINK--
CAS Number 2224531-29-8 --INVALID-LINK--
Appearance Solid Powder --INVALID-LINK--

Data Presentation: Solubility of QM385
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For optimal results in in vitro assays, proper dissolution of QM385 is critical. The following table

summarizes the solubility of QM385 in Dimethyl Sulfoxide (DMSO), a common solvent for in

vitro studies.

Solvent Concentration

Notes

Source

125 mg/mL (305.35
mM)

DMSO

Requires sonication.
Use of newly opened,
anhydrous DMSO is
recommended as the
compound is

hygroscopic.

MedchemExpress[1]

DMSO 10 mM

Standard stock
concentration for
many in vitro

applications.

Probechem[2]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration QM385

Stock Solution in DMSO

This protocol details the preparation of a 100 mM stock solution of QM385 in DMSO.

Materials:

QM385 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:
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Weighing: Accurately weigh the desired amount of QM385 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh out
40.94 mg of QM385.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge
tube. For a 100 mM solution, add 1 mL of DMSO for every 40.94 mg of QM385.

Dissolution:
o Vortex the tube vigorously for 1-2 minutes to initiate dissolution.

o Place the tube in an ultrasonic bath for 10-15 minutes to ensure complete dissolution.[1]
The solution should be clear and free of any visible particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Protocol 2: General Protocol for In Vitro Cell-Based
Assays

This protocol provides a general workflow for utilizing the QM385 stock solution in a typical cell-

based assay, such as a T-cell proliferation assay.

Materials:

QM385 stock solution (e.g., 100 mM in DMSO)

Appropriate cell culture medium (e.g., RPMI-1640 for T-cells)

Cells of interest (e.g., human peripheral blood mononuclear cells - PBMCs)
Multi-well cell culture plates

Incubator (37°C, 5% CO2)

Assay-specific reagents (e.g., proliferation dye, cell viability reagent)

Procedure:
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o Cell Seeding: Seed the cells in a multi-well plate at the desired density and allow them to
adhere or stabilize overnight in a 37°C, 5% CO2 incubator.

e Preparation of Working Solutions:
o Thaw an aliquot of the QM385 stock solution at room temperature.

o Prepare a series of dilutions of the QM385 stock solution in fresh, pre-warmed cell culture
medium to achieve the desired final concentrations for the assay. It is crucial to maintain a
final DMSO concentration below 0.1% in the cell culture to avoid solvent-induced
cytotoxicity.

o Treatment: Remove the old medium from the cell culture plate and add the medium
containing the various concentrations of QM385. Include a vehicle control (medium with the
same final concentration of DMSO as the highest QM385 concentration) and a negative
control (medium only).

 Incubation: Incubate the cells with QM385 for the desired period, which will vary depending
on the specific assay and cell type.

o Assay Readout: Following incubation, perform the assay according to the manufacturer's
instructions. This may involve measuring cell proliferation, viability, cytokine production, or
other relevant endpoints.

Mandatory Visualizations
Signaling Pathway of QM385 Action
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Caption: Mechanism of action of QM385 as a sepiapterin reductase inhibitor.

Experimental Workflow for QM385 In Vitro Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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